Cas no 69749-00-4 (Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-4,5,5',5'a,7',8',8'a,8'b-octahydro-8'b-(hydroxymethyl)-7'-methylene-,(3S,5S,5'aS,8'aR,8'bR)- (9CI))

• Product Name: Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-4,5,5',5'a,7',8',8'a,8'b-octahydro-8'b-(hydroxymethyl)-7'-methylene-,(3S,5S,5'aS,8'aR,8'bR)- (9CI)
• CAS No: 69749-00-4
• Molecular Formula: C₂₀H₂₀O₆
• Molecular Weight: 356.3692
• CID: 514470
• PubChem ID: 433180

Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-4,5,5',5'a,7',8',8'a,8'b-octahydro-8'b-(hydroxymethyl)-7'-methylene-,(3S,5S,5'aS,8'aR,8'bR)- (9CI) Properties

Names and Identifiers

• Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-4,5,5',5'a,7',8',8'a,8'b-octahydro-8'b-(hydroxymethyl)-7'-methylene-,(3S,5S,5'aS,8'aR,8'bR)- (9CI)
• PLAUNOL B
• (3S,5S,5'aS)-5-(3-Furyl)-4,5,5',5'aβ,7',8',8'aα,8'b-octahydro-8'bα-hydroxymethyl-7'-methylenespiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione
• Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-4,5,5',5'a,7',8',8'a,8'b-octahydro-8'b-(hydroxym
• DTXSID50989917
• NSC-324632
• 69749-00-4
• 5'-(Furan-3-yl)-8b-(hydroxymethyl)-7-methylidene-5,5a,7,8,8a,8b-hexahydrospiro[naphtho[1,8-bc]furan-6,3'-oxolane]-2,2'(4H)-dione
• NSC324632
• (1R,5'S,8S,9S,12R)-5'-(furan-3-yl)-12-(hydroxymethyl)-10-methylidenespiro[2-oxatricyclo[6.3.1.04,12]dodec-4-ene-9,3'-oxolane]-2',3-dione
• CHEBI:8265
• C09166
• Q27108019

• InChIKey： GQRWYOWPTLFVDK-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H20O6/c1-11-7-16-20(10-21)13(17(22)26-16)3-2-4-15(20)19(11)8-14(25-18(19)23)12-5-6-24-9-12/h3,5-6,9,14-16,21H,1-2,4,7-8,10H2
• SMILES： C=C1CC2C3(C(C14CC(OC4=O)C5=COC=C5)CCC=C3C(=O)O2)CO

Computed Properties

• Exact Mass: 356.126
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 356.126
• Heavy Atom Count: 26
• Complexity: 726
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 86Ų

Experimental Properties

• LogP: 2.45440
• PSA: 85.97
• Refractive Index: 1.624
• Boiling Point: 647°Cat760mmHg
• Flash Point: 345.1°C
• Density: 1.4